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Compound of Interest

Compound Name: o-Tolyl-acetyl chloride

Cat. No.: B159740 Get Quote

This technical guide provides a comprehensive overview of 2-(2-methylphenyl)acetyl chloride,

also known as o-tolyl-acetyl chloride. It is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis. This document covers its

nomenclature, physicochemical properties, and a general experimental protocol for its

synthesis.

Nomenclature
The compound "o-tolyl-acetyl chloride" is systematically named under IUPAC nomenclature.

IUPAC Name: 2-(2-methylphenyl)acetyl chloride[1]

Synonyms: A variety of synonyms are used in literature and commercial listings for this

compound. These include:

o-tolyl-acetyl chloride[1]

(2-Methylphenyl)acetyl chloride[2][3]

Benzeneacetyl chloride, 2-methyl-[1][3]

o-Tolylacetylchloride[3]

2-Methylbenzeneacetyl chloride[3]
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o-methylphenylacetyl chloride[1]

2-methylphenylacetyl chloride[1]

Physicochemical Properties
The following table summarizes the key quantitative data for 2-(2-methylphenyl)acetyl chloride.

Property Value Source

Molecular Formula C₉H₉ClO [1][2]

Molecular Weight 168.62 g/mol [1][2]

Density 1.1 ± 0.1 g/cm³ [2]

Boiling Point 242.6 ± 19.0 °C at 760 mmHg [2]

Form Liquid [3]

Color Pale pink [3]

Experimental Protocols
Synthesis of 2-(2-methylphenyl)acetyl chloride from 2-(p-Tolyl)propionic acid

A general and widely used method for the preparation of acyl chlorides is the reaction of the

corresponding carboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂). The following protocol is a representative procedure.

Materials:

2-(p-Tolyl)propionic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane, toluene)

Nitrogen or argon gas supply
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Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: All glassware should be thoroughly dried to prevent hydrolysis of the

reagents and product. The reaction is typically carried out under an inert atmosphere

(nitrogen or argon).

Charging the Flask: The carboxylic acid, 2-(p-tolyl)propionic acid, is placed in a round-bottom

flask equipped with a magnetic stir bar.

Addition of Chlorinating Agent: Thionyl chloride (typically 1.5 to 2.0 equivalents) is added to

the carboxylic acid. This addition is often done cautiously, and sometimes at a reduced

temperature (e.g., 0 °C) if the reaction is vigorous.

Reaction Conditions: The reaction mixture is then typically heated to reflux. The progress of

the reaction can be monitored by observing the cessation of gas evolution (HCl and SO₂).

Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation,

often under reduced pressure. The crude acid chloride can then be purified by distillation

under reduced pressure.

Logical Relationship Diagram
The following diagram illustrates the synthesis pathway of 2-(2-methylphenyl)acetyl chloride

from its corresponding carboxylic acid.
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Reactants

Products

o-Tolylacetic Acid

Reaction

Thionyl Chloride (SOCl₂)

o-Tolyl-acetyl chloride Sulfur Dioxide (SO₂) Hydrogen Chloride (HCl)

Click to download full resolution via product page

Synthesis of o-Tolyl-acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-(2-
methylphenyl)acetyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159740#o-tolyl-acetyl-chloride-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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